1-[(3,4-Dimethylphenyl)carbonyl]piperidine-4-carboxamide

• IUPAC Name: 1-(3,4-dimethylbenzoyl)piperidine-4-carboxamide
• InChI: InChI=1S/C15H20N2O2/c1-10-3-4-13(9-11(10)2)15(19)17-7-5-12(6-8-17)14(16)18/h3-4,9,12H,5-8H2,1-2H3,(H2,16,18)
• InChI Key: OMXGPCPTGATHTR-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)C(=O)N2CCC(CC2)C(=O)N)C
• Molecular Formula: C15H20N2O2
• Molecular Weight: 260.33 g/mol

Description

1-[(3,4-Dimethylphenyl)carbonyl]piperidine-4-carboxamide is an organic compound that belongs to the class of piperidine derivatives. Piperidine is a six-membered heterocyclic amine, and its derivatives are widely used in pharmaceuticals and organic synthesis due to their diverse biological activities and chemical reactivity .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 1-[(3,4-Dimethylphenyl)carbonyl]piperidine-4-carboxamide typically involves the acylation of piperidine derivatives. One common method is the reaction of 3,4-dimethylbenzoyl chloride with piperidine-4-carboxamide under basic conditions. The reaction is usually carried out in the presence of a base such as triethylamine or pyridine to neutralize the hydrochloric acid formed during the reaction .

Industrial Production Methods

Industrial production methods for this compound may involve continuous flow reactions to enhance efficiency and yield. The use of automated systems and optimized reaction conditions can significantly reduce production costs and improve scalability .

Chemical Reactions Analysis

Types of Reactions

1-[(3,4-Dimethylphenyl)carbonyl]piperidine-4-carboxamide undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized using oxidizing agents such as potassium permanganate or chromium trioxide.

Reduction: Reduction reactions can be carried out using reducing agents like lithium aluminum hydride or sodium borohydride.

Substitution: Nucleophilic substitution reactions can occur at the carbonyl carbon, leading to the formation of various derivatives.

Common Reagents and Conditions

Oxidation: Potassium permanganate in acidic or neutral conditions.

Reduction: Lithium aluminum hydride in anhydrous ether.

Substitution: Nucleophiles such as amines or alcohols in the presence of a base.

Major Products

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield carboxylic acids, while reduction can produce alcohols or amines .

Scientific Research Applications

1-[(3,4-Dimethylphenyl)carbonyl]piperidine-4-carboxamide has several scientific research applications:

Chemistry: Used as a building block in organic synthesis for the preparation of more complex molecules.

Biology: Investigated for its potential biological activities, including antimicrobial and anti-inflammatory properties.

Medicine: Explored for its potential therapeutic applications in treating various diseases.

Industry: Utilized in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of 1-[(3,4-Dimethylphenyl)carbonyl]piperidine-4-carboxamide involves its interaction with specific molecular targets and pathways. The compound may act as an inhibitor or modulator of certain enzymes or receptors, leading to its observed biological effects. Detailed studies on its molecular targets and pathways are essential to fully understand its mechanism of action .

Comparison with Similar Compounds

Similar Compounds

1-[(3,4-Dimethylphenyl)carbonyl]-4-(3-ethylphenoxy)piperidine: A similar compound with an additional ethylphenoxy group.

Piperidine derivatives: Other piperidine-based compounds with varying substituents and biological activities.

Uniqueness

1-[(3,4-Dimethylphenyl)carbonyl]piperidine-4-carboxamide is unique due to its specific substitution pattern, which imparts distinct chemical and biological properties. Its combination of a piperidine ring with a 3,4-dimethylphenylcarbonyl group makes it a valuable compound for various applications in research and industry .